Cas no 1857162-47-0 (5-Bromo-N-ethyl-2-iodobenzene-1-sulfonamide)
5-Bromo-N-ethyl-2-iodobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 1857162-47-0
- EN300-1452818
- 5-Bromo-N-ethyl-2-iodobenzene-1-sulfonamide
- Benzenesulfonamide, 5-bromo-N-ethyl-2-iodo-
-
- Inchi: 1S/C8H9BrINO2S/c1-2-11-14(12,13)8-5-6(9)3-4-7(8)10/h3-5,11H,2H2,1H3
- InChI Key: USFUFYXDQZDPLK-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1S(NCC)(=O)=O)Br
Computed Properties
- Exact Mass: 388.85821g/mol
- Monoisotopic Mass: 388.85821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- Density: 2.002±0.06 g/cm3(Predicted)
- Boiling Point: 415.5±55.0 °C(Predicted)
- pka: 10.67±0.50(Predicted)
5-Bromo-N-ethyl-2-iodobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1452818-1.0g |
5-bromo-N-ethyl-2-iodobenzene-1-sulfonamide |
1857162-47-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1452818-50mg |
5-bromo-N-ethyl-2-iodobenzene-1-sulfonamide |
1857162-47-0 | 50mg |
$647.0 | 2023-09-29 | ||
| Enamine | EN300-1452818-100mg |
5-bromo-N-ethyl-2-iodobenzene-1-sulfonamide |
1857162-47-0 | 100mg |
$678.0 | 2023-09-29 | ||
| Enamine | EN300-1452818-250mg |
5-bromo-N-ethyl-2-iodobenzene-1-sulfonamide |
1857162-47-0 | 250mg |
$708.0 | 2023-09-29 | ||
| Enamine | EN300-1452818-500mg |
5-bromo-N-ethyl-2-iodobenzene-1-sulfonamide |
1857162-47-0 | 500mg |
$739.0 | 2023-09-29 | ||
| Enamine | EN300-1452818-1000mg |
5-bromo-N-ethyl-2-iodobenzene-1-sulfonamide |
1857162-47-0 | 1000mg |
$770.0 | 2023-09-29 | ||
| Enamine | EN300-1452818-2500mg |
5-bromo-N-ethyl-2-iodobenzene-1-sulfonamide |
1857162-47-0 | 2500mg |
$1509.0 | 2023-09-29 | ||
| Enamine | EN300-1452818-5000mg |
5-bromo-N-ethyl-2-iodobenzene-1-sulfonamide |
1857162-47-0 | 5000mg |
$2235.0 | 2023-09-29 | ||
| Enamine | EN300-1452818-10000mg |
5-bromo-N-ethyl-2-iodobenzene-1-sulfonamide |
1857162-47-0 | 10000mg |
$3315.0 | 2023-09-29 |
5-Bromo-N-ethyl-2-iodobenzene-1-sulfonamide Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 5-Bromo-N-ethyl-2-iodobenzene-1-sulfonamide
Introduction to 5-Bromo-N-ethyl-2-iodobenzene-1-sulfonamide (CAS No. 1857162-47-0)
5-Bromo-N-ethyl-2-iodobenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1857162-47-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in drug development. The presence of both bromo and iodine substituents on the benzene ring, along with the N-ethyl sulfonamide group, endows this molecule with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.
The structural features of 5-Bromo-N-ethyl-2-iodobenzene-1-sulfonamide contribute to its reactivity and functionality. The bromo group at the 5-position and the iodine atom at the 2-position provide electrophilic centers that can participate in various chemical transformations, such as cross-coupling reactions. These reactions are particularly relevant in modern drug discovery, where strategies like Suzuki-Miyaura and Stille couplings are frequently employed to construct complex molecular architectures. The sulfonamide moiety, on the other hand, is known to enhance binding affinity to biological targets, making this compound a promising scaffold for developing novel therapeutic agents.
In recent years, there has been a surge in research focused on heterocyclic compounds incorporating sulfonamide groups due to their versatility and biological significance. 5-Bromo-N-ethyl-2-iodobenzene-1-sulfonamide is no exception and has been investigated for its potential applications in medicinal chemistry. One of the most compelling areas of interest is its role as a precursor in the synthesis of biologically active molecules. For instance, researchers have explored its utility in generating derivatives that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The bromo and iodine substituents serve as handles for further functionalization, allowing chemists to tailor the molecule's properties to specific biological needs.
The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to discover new drugs, and 5-Bromo-N-ethyl-2-iodobenzene-1-sulfonamide exemplifies this trend. Its incorporation into drug-like molecules has been facilitated by modern techniques such as palladium-catalyzed cross-coupling reactions, which enable the efficient construction of complex structures. These reactions are particularly useful for introducing aryl groups into a molecule while maintaining high selectivity and yield. The sulfonamide group also plays a crucial role in modulating drug interactions with biological targets, often improving both potency and selectivity.
Recent studies have highlighted the importance of sulfonamides in drug design, emphasizing their ability to form hydrogen bonds with biological targets. This property is particularly valuable in developing small-molecule inhibitors that can disrupt disease-related pathways. 5-Bromo-N-ethyl-2-iodobenzene-1-sulfonamide has been used as a building block in several research projects aimed at identifying new therapeutic candidates. For example, it has been incorporated into molecules designed to target enzymes involved in cancer metabolism or inflammation pathways. The versatility of this compound allows researchers to explore diverse pharmacological profiles by modifying its structure through sequential functionalization.
The synthetic utility of 5-Bromo-N-ethyl-2-iodobenzene-1-sulfonamide extends beyond pharmaceutical applications. It has also found use in materials science and agrochemical research, where its unique structural features contribute to the development of novel materials with enhanced properties. The ability to perform cross-coupling reactions at both bromo and iodine sites makes it a valuable intermediate for constructing complex organic frameworks. These frameworks can exhibit desirable characteristics such as improved stability or specific recognition capabilities, which are essential for advanced material applications.
From a chemical perspective, 5-Bromo-N-ethyl-2-iodobenzene-1-sulfonamide represents an intriguing example of how structural diversity can be leveraged to discover new functional materials. The combination of halogenated aromatic rings with a sulfonamide group creates a molecule that is both reactive and adaptable. This adaptability has been exploited by researchers who seek to develop innovative solutions in various scientific domains. Whether it's designing new drugs or creating advanced materials, this compound serves as a testament to the power of molecular engineering in addressing complex challenges.
In conclusion, 5-Bromo-N-ethyl-2-iodobenzene-1-sulfonamide (CAS No. 1857162-47-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop new pharmaceuticals or advanced materials. As research continues to uncover new applications for this molecule, it is likely that its importance will only grow further. The ongoing exploration of its chemical properties and biological activities underscores its value as both a research tool and a potential therapeutic agent.
1857162-47-0 (5-Bromo-N-ethyl-2-iodobenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)